4-Bromo-2,7-dimethoxy-3H-phenothiazin-3-one 4-Bromo-2,7-dimethoxy-3H-phenothiazin-3-one L-651392 is a leukotriene inhibitor.
Brand Name: Vulcanchem
CAS No.: 93211-49-5
VCID: VC0532115
InChI: InChI=1S/C14H10BrNO3S/c1-18-7-3-4-8-11(5-7)20-14-9(16-8)6-10(19-2)13(17)12(14)15/h3-6H,1-2H3
SMILES: COC1=CC2=C(C=C1)N=C3C=C(C(=O)C(=C3S2)Br)OC
Molecular Formula: C14H10BrNO3S
Molecular Weight: 352.2 g/mol

4-Bromo-2,7-dimethoxy-3H-phenothiazin-3-one

CAS No.: 93211-49-5

Cat. No.: VC0532115

Molecular Formula: C14H10BrNO3S

Molecular Weight: 352.2 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

4-Bromo-2,7-dimethoxy-3H-phenothiazin-3-one - 93211-49-5

Specification

Description L-651392 is a leukotriene inhibitor.
CAS No. 93211-49-5
Molecular Formula C14H10BrNO3S
Molecular Weight 352.2 g/mol
IUPAC Name 4-bromo-2,7-dimethoxyphenothiazin-3-one
Standard InChI InChI=1S/C14H10BrNO3S/c1-18-7-3-4-8-11(5-7)20-14-9(16-8)6-10(19-2)13(17)12(14)15/h3-6H,1-2H3
Standard InChI Key YADZEEVOBOJZRG-UHFFFAOYSA-N
SMILES COC1=CC2=C(C=C1)N=C3C=C(C(=O)C(=C3S2)Br)OC
Canonical SMILES COC1=CC2=C(C=C1)N=C3C=C(C(=O)C(=C3S2)Br)OC
Appearance Solid powder

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